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Compound of Interest

Compound Name: (Rac)-BRDO0O705
Cat. No.: B15619945
Get Quote
\ J

(Rac)-BRDO0705 is a potent, orally active GSK3a inhibitor intended for research use only.[1][2]
[3] As with any active chemical compound, adherence to strict safety protocols is essential to
ensure the well-being of laboratory personnel and to maintain a safe research environment.
This guide provides detailed procedures for the safe handling, use, and disposal of (Rac)-
BRDO0705.

Personal Protective Equipment (PPE)

The minimum personal protective equipment (PPE) required when handling (Rac)-BRD0705 is
outlined below. A risk assessment should be conducted to determine if additional protection is
necessary for specific procedures.[4][5]
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PPE Category

Item

Specification

Eye and Face

Safety Glasses

ANSI z87.1-compliant, with
side shields.[4][6]

Chemical Splash Goggles

Required when there is a risk
of splashing, such as when
preparing solutions or handling

larger quantities (>1 liter).[6]

To be worn over safety glasses

or goggles during procedures

Face Shield ) o ]
with a high risk of splashing or
exothermic reactions.[4][7]
Hand Disposable Gloves

Nitrile gloves are the minimum
requirement for incidental
contact.[4] Double-gloving is
recommended for added

protection.

Chemically Resistant Gloves

For prolonged contact or when
handling concentrated
solutions, select gloves with
appropriate chemical
resistance. Consult
manufacturer's guides for

specific recommendations.[7]

Body

Laboratory Coat

A flame-resistant lab coat is
required. Ensure it is fully
buttoned.[6]

Full-Length Pants

Trousers or skirts that cover

the entire leg are mandatory.

Closed-Toe Shoes

Footwear must cover the entire
foot; open-toed shoes are not

permitted in the laboratory.[6]
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Respiratory Fume Hood

All work with solid (powder)
(Rac)-BRDO0705 and the
preparation of its solutions
should be conducted in a
certified chemical fume hood to
avoid inhalation of dust or

vapors.

If work cannot be conducted in
a fume hood, a NIOSH-
) approved respirator may be
Respirator _ .
required. A formal respiratory
protection program must be in

place.[7]

Operational Plan: Step-by-Step Handling Protocol

This protocol details the safe handling of (Rac)-BRD0705 from receipt to experimental use.

1. Receiving and Unpacking:

» Upon receipt, inspect the package for any signs of damage or leakage.

o Transport the sealed container to the designated laboratory area.

o Don the appropriate PPE (lab coat, safety glasses, and nitrile gloves) before opening the

secondary container.

o (Rac)-BRDO0705 is typically a solid.[3]

2. Storage:

» Store the compound in a cool, dry, and well-ventilated area away from incompatible

materials.

e For long-term storage as a powder, -20°C is recommended.[9]
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e Solutions of the compound should be stored at -80°C for up to 6 months or -20°C for up to 1
month to prevent degradation.[2]

3. Preparation of Solutions:
 All solution preparation must be performed within a certified chemical fume hood.

» Before handling the solid compound, ensure all necessary equipment (balance, weigh paper,
spatula, solvent, volumetric flasks) is inside the fume hood.

o Wear appropriate PPE, including double nitrile gloves.
e (Rac)-BRDO0705 is soluble in DMSO.[1][8][9]
o Carefully weigh the desired amount of the powdered compound. Avoid creating dust.

» Add the solvent to the solid and mix gently until fully dissolved. Sonication may be used to
aid dissolution.[1]

o Clearly label the container with the compound name, concentration, solvent, date of
preparation, and appropriate hazard warnings.

4. Experimental Use:

o Conduct all experiments involving (Rac)-BRD0705 in a well-ventilated area, preferably a
fume hood.

o Ensure that all lab personnel in the vicinity are aware of the potential hazards.

» Use disposable, plastic-backed absorbent pads on work surfaces to contain any potential
spills.[10]

Disposal Plan

Proper disposal of (Rac)-BRD0705 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation:
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Treat all waste containing (Rac)-BRD0705 as hazardous chemical waste.[11]

Do not mix this waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

. Types of Waste and Disposal Procedures:
Solid Waste:
o Includes contaminated gloves, weigh paper, absorbent pads, and empty stock vials.

o Place all solid waste in a designated, sealed, and clearly labeled hazardous waste
container.

Liquid Waste:
o Includes unused solutions and contaminated solvents.

o Collect all liquid waste in a sealed, leak-proof, and clearly labeled hazardous waste
container.

o Do not pour any solutions containing (Rac)-BRD0705 down the drain.
Sharps Waste:

o Needles and syringes used to handle solutions of (Rac)-BRD0705 must be disposed of in
a designated sharps container.

. Final Disposal:

All hazardous waste must be disposed of through your institution's EHS-approved waste
management program.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Workflow for Safe Handling and Disposal of (Rac)-
BRD0705
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Caption: Workflow for handling and disposal of (Rac)-BRD0705.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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